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Compound of Interest

Compound Name: Argipressin acetate

Cat. No.: B1631468

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Argipressin
acetate (also known as Arginine Vasopressin, AVP) in isolated organ bath experiments. These
protocols are designed to assist researchers in pharmacology and drug development in
characterizing the effects of Argipressin and other vasoactive compounds on isolated tissues,
particularly vascular smooth muscle.

Introduction

Argipressin acetate is a synthetic form of the endogenous nonapeptide hormone,
vasopressin. It plays a crucial role in regulating water reabsorption in the kidneys and
modulating vascular tone.[1] In the vasculature, Argipressin primarily exerts its effects through
the V1a receptor, a G protein-coupled receptor (GPCR) found on vascular smooth muscle cells.
[2][3][4][5] Activation of the V1a receptor initiates a signaling cascade that leads to
vasoconstriction, making it a subject of significant interest in cardiovascular research. Isolated
organ bath systems provide a robust in vitro method to study the direct pharmacological effects
of substances like Argipressin on tissue contractility, independent of systemic physiological
variables.

Mechanism of Action and Signaling Pathway

Argipressin binds to the V1a receptor, which is coupled to the Gg/11 family of G proteins. This
interaction activates Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-
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bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and
diacylglycerol (DAG). IP3 binds to its receptors on the sarcoplasmic reticulum, triggering the
release of stored intracellular calcium (Ca2+). The elevated cytosolic Ca2+ concentration,
along with DAG-mediated activation of Protein Kinase C (PKC), leads to the phosphorylation of
myosin light chains and subsequent smooth muscle contraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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